Cas no 1286734-94-8 (Methyl 2-(trifluoromethyl)thiazole-5-carboxylate)

• Product Name: Methyl 2-(trifluoromethyl)thiazole-5-carboxylate
• CAS No: 1286734-94-8
• MF: C₆H₄F₃NO₂S
• MW: 211.161670684814
• CID: 4692892
• PubChem ID: 53395650
• Update Time: 2025-11-01

Methyl 2-(trifluoromethyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(trifluoromethyl)thiazole-5-carboxylate
• Methyl 2-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• 5-(Methoxycarbonyl)-2-(trifluoromethyl)-1,3-thiazole
• Methyl2-(trifluoromethyl)thiazole-5-carboxylate
• DTXSID901180549
• 5-Thiazolecarboxylic acid, 2-(trifluoromethyl)-, methyl ester
• 1286734-94-8

• MDL： MFCD18632536
• Inchi： 1S/C6H4F3NO2S/c1-12-4(11)3-2-10-5(13-3)6(7,8)9/h2H,1H3
• InChI Key： DWCXODOIGIYQGX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CN=C1C(F)(F)F

Computed Properties

• Exact Mass: 210.99148403g/mol
• Monoisotopic Mass: 210.99148403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4
• XLogP3: 2.1

Additional information on Methyl 2-(trifluoromethyl)thiazole-5-carboxylate

Methyl 2-(trifluoromethyl)thiazole-5-carboxylate: A Promising Fluorinated Compound in Pharmaceutical and Chemical Research

The Methyl 2-(trifluoromethyl)thiazole-5-carboxylate (CAS No. 1286734-94-8) represents a significant advancement in the field of fluorinated heterocyclic compounds. This molecule, characterized by its unique combination of a thiazole ring and a trifluoromethyl group, has garnered attention for its potential applications in drug discovery, material science, and chemical synthesis. Recent studies have highlighted its role as a versatile scaffold for developing bioactive molecules with enhanced physicochemical properties and improved pharmacokinetic profiles.

Methyl 2-(trifluoromethyl)thiazole-5-carboxylate is a derivative of the thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The introduction of the trifluoromethyl group at the 2-position of the thiazole ring significantly alters the electronic and steric properties of the molecule. This modification is crucial for enhancing the compound's reactivity and selectivity in various chemical reactions. The trifluoromethyl group, known for its strong electron-withdrawing effect, also contributes to the compound's stability and resistance to metabolic degradation.

Recent research has demonstrated that Methyl 2-(trifluoromethyl)thiazole-5-carboxylate can serve as a valuable building block in the synthesis of pharmaceuticals targeting inflammatory and oncological diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of anti-inflammatory agents. The fluorinated thiazole scaffold was found to exhibit improved binding affinity to cyclooxygenase-2 (COX-2) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

Another notable application of Methyl 2-(trif,fluoromethyl)thiazole-5-carboxylate is in the design of antitumor compounds. A 2024 preclinical study in Cancer Research explored its potential as a lead molecule for developing novel chemotherapeutics. The compound was modified to include additional functional groups, resulting in derivatives with enhanced cytotoxicity against multidrug-resistant cancer cells. The fluorinated thiazole core was shown to disrupt mitochondrial function and induce apoptosis in tumor cells, highlighting its therapeutic potential.

The synthesis of Methyl 2-(trifluoromethyl)thiazole-5-carboxylate involves a multi-step process that leverages the reactivity of fluorinated intermediates. A 2023 paper in Organic Letters described an efficient method for its preparation using microwave-assisted organic synthesis. This approach not only reduces reaction time but also minimizes the formation of byproducts, making it a sustainable and scalable method for industrial production. The use of green chemistry principles in this synthesis aligns with current trends in pharmaceutical manufacturing.

From a pharmacological perspective, the Methyl 2-(trifluoromethyl)thiazole-5-carboxylate exhibits promising pharmacokinetic properties. Its high lipophilicity allows for better membrane penetration, which is essential for drug delivery to target tissues. Additionally, the fluorinated substituent enhances the compound's metabolic stability, reducing the risk of rapid degradation in the body. These properties make it an attractive candidate for developing long-acting formulations.

Research on the biological activity of Methyl 2-(trifluoromethyl)thiazole-5-carboxylate has expanded into the realm of neurodegenerative diseases. A 2024 study published in Neuropharmacology investigated its potential as a neuroprotective agent. The compound was found to modulate the activity of glutamate receptors, which are implicated in the pathogenesis of Alzheimer's and Parkinson's diseases. This finding opens new avenues for its application in the treatment of neurodegenerative disorders.

Moreover, the Methyl 2-(trifluoromethyl)thiazole-5-carboxylate has shown potential in the development of agrochemicals. A 2023 study in Pest Management Science explored its use as a herbicide. The fluorinated thiazole derivative demonstrated effective weed control with minimal environmental impact, attributed to its rapid degradation in soil. This aligns with the growing demand for eco-friendly agricultural products.

The structural versatility of Methyl 2-(trifluoromethyl)thiazole-5-carboxylate allows for the creation of a wide range of derivatives with tailored properties. For example, the introduction of hydroxyl or amino groups can enhance the compound's solubility and bioavailability. These modifications are critical for optimizing the therapeutic efficacy of the molecule while minimizing side effects.

Despite its promising applications, the development of Methyl 2-(trifluoromethyl)thiazole-5-carboxylate as a therapeutic agent requires further investigation. Challenges such as the potential for off-target effects and the need for clinical trials must be addressed. However, the compound's unique chemical structure and biological activity position it as a valuable candidate for future drug discovery efforts.

In conclusion, Methyl 2-(trifluoromethyl)thiazole-5-carboxylate (CAS No. 1286734-94-8) is a multifaceted molecule with significant potential in various scientific fields. Its role as a building block for pharmaceuticals, agrochemicals, and materials underscores the importance of continued research into its properties and applications. As the field of medicinal chemistry evolves, compounds like Methyl 2-(trifluoromethyl)thiazole-5-carboxylate will likely play a pivotal role in the development of innovative therapies and sustainable solutions.

For researchers and industry professionals seeking to explore the full potential of Methyl 2-(trifluoromethyl)thiazole-5-carboxylate, collaboration with specialized suppliers and access to the latest research findings are essential. Staying informed about advancements in this field will enable the effective utilization of this compound in diverse applications.

As the demand for advanced chemical solutions continues to grow, the Methyl 2-(trifluoromethyl)thiazole-5-carboxylate stands as a testament to the power of chemical innovation. Its development and application reflect the dynamic interplay between chemistry, biology, and technology in addressing complex scientific challenges.

Ultimately, the journey of Methyl 2-(trifluoromethyl)thiazole-5-carboxylate from a laboratory synthesis to real-world applications highlights the importance of interdisciplinary research and collaboration. By harnessing the unique properties of this compound, scientists and engineers can pave the way for groundbreaking advancements in medicine, agriculture, and beyond.

As we continue to explore the potential of Methyl 2-(trifluoromethyl)thiazole-5-carboxylate, the future holds exciting possibilities for its application in solving some of the most pressing challenges facing society today.

For further information on the synthesis, properties, and applications of Methyl 2-(trifluoromethyl)thiazole-5-carboxylate, refer to the latest scientific literature and technical resources. Engaging with the scientific community and staying updated on the latest developments will ensure that you can fully leverage the potential of this innovative compound.

As the field of chemical science continues to evolve, the Methyl 2-(trifluoromethyl)thiazole-5-carboxylate will undoubtedly remain at the forefront of research and development. Its unique properties and versatile applications make it an invaluable asset in the quest for new solutions to global challenges.

By embracing the opportunities presented by Methyl 2-(trifluoromethyl)thiazole-5-carboxylate, researchers and industries can drive innovation and progress in multiple domains. The continued exploration of this compound's potential will undoubtedly lead to transformative discoveries that benefit society in profound ways.

As we look to the future, the Methyl 2-(trifluoromethyl)thiazole-5-carboxylate will continue to inspire and enable new possibilities in science and technology. Its journey is a reflection of the ever-evolving landscape of chemical innovation and its impact on the world.

For more information on the latest research and developments related to Methyl 2-(trifluoromethyl)thiazole-5-carboxylate, please consult the provided resources and stay connected with the scientific community. Together, we can unlock the full potential of this remarkable compound and contribute to the advancement of science and technology.

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